Cas no 871721-01-6 ((1R)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine)

(1R)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine structure
871721-01-6 structure
Product Name:(1R)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine
CAS No:871721-01-6
MF:C11H13N3
MW:187.241021871567
MDL:MFCD09829381
CID:1864962
PubChem ID:28416084
Update Time:2024-10-26

(1R)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(4-pyrazol-1-ylphenyl)ethanamine
    • (R)-1-(3-pyridyl)buten-3-ylamine
    • (R)-1-(3-METHOXYPHENYL)ETHYLAMINE-HCl
    • (R)-1-(4-(1H-pyrazol-1-yl)phenyl)ethanamine
    • B-1920
    • (R)-1-(3-methoxyphenyl)ethanamine hydrochloride
    • KB-144696
    • (R)-1-(3-METHOXYPHENYL)ETHYLAMINE hydrochloride
    • AK133437
    • CTK8E1396
    • Benzenemethanamine, .alpha.-methyl-4-(1H-pyrazol-1-yl)-, (.alpha.R)-
    • F53093
    • CS-0266858
    • EN300-1858168
    • (r)-1-(4-(1h-pyrazol-1-yl)phenyl)ethan-1-amine
    • (1r)-1-[4-(1h-pyrazol-1-yl)phenyl]ethan-1-amine
    • (R)-1-[4-(1H-Pyrazol-1-yl)phenyl]ethanamine
    • AS-48733
    • AKOS017365378
    • 871721-01-6
    • SCHEMBL8215541
    • MFCD09829381
    • (1R)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine
    • (αR)-α-Methyl-4-(1H-pyrazol-1-yl)benzenemethanamine (ACI)
    • Benzenemethanamine, a-methyl-4-(1H-pyrazol-1-yl)-, (aR)-
    • MDL： MFCD09829381
    • Inchi： 1S/C11H13N3/c1-9(12)10-3-5-11(6-4-10)14-8-2-7-13-14/h2-9H,12H2,1H3/t9-/m1/s1
    • InChI Key： BCWSPVPPKRRCPI-SECBINFHSA-N
    • SMILES： [C@@H](C1C=CC(N2N=CC=C2)=CC=1)(N)C

Computed Properties

  • Exact Mass: 187.110947427g/mol
  • Monoisotopic Mass: 187.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 308.3±25.0 °C at 760 mmHg
  • Flash Point: 140.2±23.2 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

(1R)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine Security Information

(1R)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB511644-250 mg
(R)-1-(4-(1H-Pyrazol-1-yl)phenyl)ethan-1-amine
 871721-01-6
250MG
 €660.70 2023-04-18
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB02839-1g
(R)-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-amine
 871721-01-6 95%
1g
 $525 2023-09-07
eNovation Chemicals LLC
D778899-1g
(R)-1-[4-(1H-Pyrazol-1-yl)phenyl]ethanamine
 871721-01-6 95%
1g
 $795 2023-09-03
abcr
AB511644-250mg
(R)-1-(4-(1H-Pyrazol-1-yl)phenyl)ethan-1-amine; .
 871721-01-6
250mg
 €670.70 2025-04-15
abcr
AB511644-1g
(R)-1-(4-(1H-Pyrazol-1-yl)phenyl)ethan-1-amine; .
 871721-01-6
1g
 €1449.20 2025-04-15
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB02839-5g
(R)-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-amine
 871721-01-6 95%
5g
 $1650 2023-09-07
Enamine
EN300-1858168-1g
(1R)-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine
 871721-01-6
1g
 $999.0 2023-09-18
Enamine
EN300-1858168-5g
(1R)-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine
 871721-01-6
5g
 $2900.0 2023-09-18
Enamine
EN300-1858168-10g
(1R)-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine
 871721-01-6
10g
 $4299.0 2023-09-18
Enamine
EN300-1858168-0.05g
(1R)-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine
 871721-01-6
0.05g
 $839.0 2023-09-18

(1R)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine Production Method

Production Method 1

871721-00-5 871721-00-5
871721-01-6 871721-01-6
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol
Reference
Structure and activity relationships of tartrate-based TACE inhibitors
Li, Dansu; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(16), 4812-4815

Production Method 2

288-13-1 288-13-1
439811-16-2 439811-16-2
871721-01-6 871721-01-6
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: 1,10-Phenanthroline ,  Cuprous iodide Solvents: Dimethylacetamide
2.1 Reagents: Potassium hydroxide Solvents: Methanol
Reference
Structure and activity relationships of tartrate-based TACE inhibitors
Li, Dansu; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(16), 4812-4815

Production Method 3

2712-78-9 2712-78-9
3886-69-9 3886-69-9
871721-01-6 871721-01-6
Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride ,  Iodine Solvents: Dichloromethane
2.1 Reagents: Cesium carbonate Catalysts: 1,10-Phenanthroline ,  Cuprous iodide Solvents: Dimethylacetamide
3.1 Reagents: Potassium hydroxide Solvents: Methanol
Reference
Structure and activity relationships of tartrate-based TACE inhibitors
Li, Dansu; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(16), 4812-4815

(1R)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine Raw materials

(1R)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine Preparation Products

(1R)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine Related Literature

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